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Compound of Interest

Compound Name: 3-Benzyloxyaniline

Cat. No.: B072059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-(phenylmethoxy)aniline, a

versatile chemical intermediate with significant applications in pharmaceutical development,

polymer chemistry, and the synthesis of dyes and pigments.[1] This document details the

compound's chemical and physical properties, provides an in-depth experimental protocol for

its synthesis via the Suzuki-Miyaura cross-coupling reaction, and explores its role as a building

block in the creation of complex organic molecules. The information is presented to support

researchers and professionals in medicinal chemistry and materials science in leveraging this

compound for the development of novel and commercially significant products.

Introduction
3-(Phenylmethoxy)aniline, also known as 3-benzyloxyaniline, is an organic compound

characterized by a benzyl ether functional group attached to an aniline core.[1] This structure

imparts unique reactivity and solubility in organic solvents, making it a valuable intermediate in

organic synthesis.[1] Its ability to readily undergo electrophilic aromatic substitution allows for

the strategic introduction of various substituents, facilitating the synthesis of complex molecular

architectures.[1] This guide will focus on the fundamental properties, synthesis, and key

applications of 3-(phenylmethoxy)aniline, with a particular emphasis on its utility in drug

discovery and development.
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Nomenclature and Physicochemical Properties
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound

commonly known as 3-benzyloxyaniline is 3-(phenylmethoxy)aniline.[2]

A summary of its key physicochemical properties is presented in the table below.

Property Value Reference

IUPAC Name 3-(phenylmethoxy)aniline [2]

Synonyms

3-Benzyloxyaniline, 3-

Aminophenyl benzyl ether, m-

(Benzyloxy)aniline

[2]

CAS Number 1484-26-0 [1][2]

Molecular Formula C₁₃H₁₃NO [1][2]

Molecular Weight 199.25 g/mol [1][2]

Appearance Light brown powder [1]

Melting Point 61-69 °C [1]

Purity ≥ 98% (GC) [3]

Solubility Soluble in Methanol [4]

Storage Conditions 0-8 °C [1]

Synthesis of 3-(Phenylmethoxy)aniline
While various synthetic routes to 3-(phenylmethoxy)aniline exist, a common and efficient

method involves the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction

is favored for its mild conditions and tolerance of a wide array of functional groups.[5]

General Reaction Scheme
The synthesis can be approached via two primary retrosynthetic disconnections for the Suzuki

coupling:
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Route A: Coupling of 3-aminophenylboronic acid with a 4-(benzyloxy)aryl halide.[5]

Route B: Coupling of a 3-haloaniline (e.g., 3-bromoaniline) with 4-(benzyloxy)phenylboronic

acid.[5]

The choice between these routes often depends on the commercial availability and cost of the

starting materials.[5] The following protocol details a generalized procedure applicable to Route

B.

Detailed Experimental Protocol: Suzuki-Miyaura Cross-
Coupling
This protocol outlines the synthesis of a related biphenyl amine, 3-[4-(benzyloxy)phenyl]aniline,

which illustrates the application of the Suzuki-Miyaura reaction. The principles are directly

applicable to the synthesis of other benzyloxyaniline derivatives.

Materials:

3-Bromoaniline (1.0 eq)

4-(Benzyloxy)phenylboronic acid (1.2 eq)[6]

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03-0.05 eq)[5][7]

Potassium Carbonate (K₂CO₃) (2.0 eq)[6]

Solvent System: A degassed mixture of Dioxane:Water (4:1) or Toluene:Ethanol:Water

(4:1:1)[5][6]

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)[6][7]

Inert gas (Nitrogen or Argon)[5]

Procedure:
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Reaction Setup: In a Schlenk flask or round-bottom flask equipped with a magnetic stir bar

and reflux condenser, combine the aryl halide (e.g., 3-bromoaniline, 1.0 mmol), the

arylboronic acid (e.g., 4-(benzyloxy)phenylboronic acid, 1.2 mmol), and the base (e.g.,

K₂CO₃, 2.0 mmol).[5][6]

Inert Atmosphere: Seal the flask and thoroughly purge with an inert gas (Nitrogen or Argon)

for 10-15 minutes to prevent oxidation of the palladium catalyst.[5]

Solvent and Catalyst Addition: Under a positive pressure of the inert gas, add the degassed

solvent system. Subsequently, add the palladium catalyst.[5]

Reaction: Heat the reaction mixture to a temperature between 80-110°C and stir vigorously.

[5] The reaction progress should be monitored by Thin Layer Chromatography (TLC) or

Liquid Chromatography-Mass Spectrometry (LC-MS).[5] The reaction time can range from 2-

24 hours.[5]

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the

mixture with ethyl acetate and water.[5][6]

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and

extract the aqueous layer two more times with ethyl acetate.[5][6]

Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic

layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the

solvent under reduced pressure.[6][7]

Purification: The crude product is then purified by column chromatography on silica gel to

yield the pure compound.[6][7]

Applications in Research and Development
3-(Phenylmethoxy)aniline is a key building block in several areas of chemical synthesis and

industrial applications.

Pharmaceutical Development
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The compound serves as a crucial intermediate in the synthesis of a variety of

pharmaceuticals.[1] It is particularly noted for its use in the development of anti-cancer agents

and other therapeutic drugs.[1] The biphenyl amine scaffold, which can be synthesized using

benzyloxyaniline derivatives, is a privileged structure in drug discovery.[5]

Dyes and Pigments
In the chemical industry, 3-(phenylmethoxy)aniline is utilized in the production of dyes,

contributing to the creation of vibrant colors for textiles and inks.[1]

Polymer Chemistry
This compound also functions as a monomer or building block in the synthesis of specialty

polymers. These polymers can possess unique properties applicable to coatings and

adhesives.[1]

Visualizations
Synthetic Pathway Diagram
The following diagram illustrates the key steps in the Suzuki-Miyaura cross-coupling reaction

for the synthesis of a benzyloxyaniline derivative.

Aryl Halide
(e.g., 3-Bromoaniline)

Reaction Mixture
in Degassed Solvent

Arylboronic Acid
(e.g., 4-(Benzyloxy)phenylboronic acid)

Base
(e.g., K₂CO₃)

Pd(0) Catalyst
(e.g., Pd(PPh₃)₄)

Heating
(80-110°C)

Aqueous Workup
& Extraction

Column
Chromatography

Purified Product
(3-[4-(Benzyloxy)phenyl]aniline)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.chemimpex.com/products/27145
https://www.chemimpex.com/products/27145
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_3_4_Benzyloxy_phenyl_aniline_via_Suzuki_Coupling.pdf
https://www.chemimpex.com/products/27145
https://www.chemimpex.com/products/27145
https://www.benchchem.com/product/b072059?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Suzuki-Miyaura cross-coupling workflow.

Applications of 3-(Phenylmethoxy)aniline
This diagram outlines the primary applications of 3-(phenylmethoxy)aniline as a chemical

intermediate.
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Caption: Applications of 3-(Phenylmethoxy)aniline.

Conclusion
3-(Phenylmethoxy)aniline is a highly valuable and versatile chemical intermediate with broad

applications in both academic research and industrial manufacturing. Its favorable chemical

properties and reactivity make it an essential building block for the synthesis of complex

organic molecules, particularly in the pharmaceutical industry. The detailed synthetic protocol

provided herein offers a robust starting point for researchers, and the outlined applications

highlight the compound's significant commercial and scientific potential. Further exploration of

this compound and its derivatives is likely to lead to the development of novel materials and

therapeutic agents.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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